Cas no 2090929-96-5 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2090929-96-5
• MF: C₇H₇Cl₂NO₂S
• MW: 240.106978654861
• CID: 5239236
• Update Time: 2025-07-19

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C7H7Cl2NO2S/c1-13(10,12)7-5(8)2-4(11)3-6(7)9/h2-3,10-11H,1H3
• InChI Key： PWCZNGBXTTUCEO-UHFFFAOYSA-N
• SMILES： O=S(C)(C1C(Cl)=CC(O)=CC=1Cl)=N

Experimental Properties

• Density: 1.58±0.1 g/cm3(Predicted)
• Boiling Point: 366.6±52.0 °C(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Comprehensive Overview of CAS No 2090929-96-5 and Its Potential Applications in Modern Research

The compound identified by CAS No 2090929-96-5, currently labeled as INDEX NAME NOT YET ASSIGNED, has garnered significant attention in scientific and industrial research due to its unique chemical properties and potential applications. This article delves into the molecular characteristics, synthesis pathways, and emerging uses of this compound, while addressing frequently asked questions and trending topics in the field.

One of the most searched questions regarding CAS No 2090929-96-5 is its structural composition and functional groups. Preliminary studies suggest that this compound features a complex heterocyclic framework, which may contribute to its reactivity and stability under various conditions. Researchers are particularly interested in its potential role as a catalyst or intermediate in pharmaceutical synthesis, given the growing demand for novel drug candidates.

Another hot topic tied to INDEX NAME NOT YET ASSIGNED is its environmental impact. With sustainability becoming a global priority, scientists are investigating whether this compound can be synthesized using green chemistry principles. Early findings indicate that water-based or solvent-free reactions may be viable, reducing waste and energy consumption—a key concern for industries aiming to meet ESG (Environmental, Social, and Governance) standards.

In the realm of material science, CAS No 2090929-96-5 shows promise for developing advanced polymers or coatings. Its thermal stability and potential for surface modification make it a candidate for high-performance applications, such as aerospace or electronics. This aligns with the surge in searches for "next-generation materials" and "smart coatings" across academic and industrial databases.

Despite its unnamed status, the compound’s spectroscopic data (e.g., NMR, IR, and mass spectrometry) have been partially characterized, sparking discussions about its structure-activity relationship (SAR). Such analyses are critical for optimizing its utility in medicinal chemistry or agrochemical formulations, areas where users frequently search for "bioactive scaffolds" and "molecular design strategies."

Ongoing research also explores the scalability of CAS No 2090929-96-5 production. Questions like "cost-effective synthesis routes" and "batch-to-batch consistency" dominate forums, reflecting industry needs for reliable and economical manufacturing processes. Pilot-scale experiments suggest that continuous flow chemistry could address these challenges, a technique gaining traction in process optimization circles.

In conclusion, while INDEX NAME NOT YET ASSIGNED remains under investigation, its multifaceted potential—from drug discovery to sustainable materials—positions it as a compound of high interest. Future studies will likely focus on unlocking its full commercial and scientific value, answering the community’s pressing queries about its safety, efficacy, and industrial adaptability.